2-{[(5-Chloro-2-methoxy-4-methylphenyl)sulfonyl]amino}benzoic acid

• IUPAC Name: 2-[(5-chloro-2-methoxy-4-methylphenyl)sulfonylamino]benzoic acid
• InChI: InChI=1S/C15H14ClNO5S/c1-9-7-13(22-2)14(8-11(9)16)23(20,21)17-12-6-4-3-5-10(12)15(18)19/h3-8,17H,1-2H3,(H,18,19)
• InChI Key: UOLDJHCCHHRPNO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1Cl)S(=O)(=O)NC2=CC=CC=C2C(=O)O)OC
• Molecular Formula: C15H14ClNO5S
• Molecular Weight: 355.8 g/mol

Description

2-{[(5-Chloro-2-methoxy-4-methylphenyl)sulfonyl]amino}benzoic acid, also known as N-(5-chloro-2-methoxy-4-methylphenyl)-3-(4-(2-(2-hydroxyethoxy)ethyl)piperazin-1-yl)-2-oxo-2H-benzo[b][1,4]oxazine-8-carboxamide, is a compound that has gained significant attention in scientific research due to its various biological activities. This compound is a member of the benzo[b][1,4]oxazine-8-carboxamide family and is commonly referred to as compound 25.

Mechanism of Action

Target of Action

The compound’s structure suggests it may interact with proteins or enzymes that have affinity for benzylic compounds .

Mode of Action

Based on its structure, it may undergo reactions at the benzylic position, such as free radical bromination, nucleophilic substitution, and oxidation . These reactions could potentially alter the function of its target proteins or enzymes.

Biochemical Pathways

The compound’s potential to undergo reactions at the benzylic position suggests it could influence pathways involving benzylic compounds .

Pharmacokinetics

The compound’s benzylic structure suggests it may be metabolized through reactions at the benzylic position . These reactions could impact the compound’s bioavailability.

Result of Action

Its potential to undergo reactions at the benzylic position suggests it could induce changes in the function of its target proteins or enzymes .

Action Environment

Factors such as temperature and ph could potentially affect the compound’s reactivity at the benzylic position .

Advantages and Limitations for Lab Experiments

The advantages of using 2-{[(5-Chloro-2-methoxy-4-methylphenyl)sulfonyl]amino}benzoic acid in lab experiments include its potent biological activities and its ability to selectively inhibit specific enzymes and signaling pathways. However, the compound has limitations, including its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for research on 2-{[(5-Chloro-2-methoxy-4-methylphenyl)sulfonyl]amino}benzoic acid. These include:
1. Further investigation of the compound's mechanism of action and its potential use in treating various diseases.
2. Development of more efficient synthesis methods for the compound.
3. Investigation of the compound's pharmacokinetics and toxicity in animal models.
4. Development of analogs of the compound with improved solubility and bioavailability.
5. Investigation of the compound's potential use in combination therapy with other drugs.
Conclusion
This compound is a compound with potent biological activities that has gained significant attention in scientific research. The compound has shown promise in treating various diseases, including cancer, inflammation, and viral infections. Further research is needed to fully understand the compound's mechanism of action and its potential therapeutic applications.

Synthesis Methods

The synthesis of 2-{[(5-Chloro-2-methoxy-4-methylphenyl)sulfonyl]amino}benzoic acid involves a multi-step process that includes the use of various reagents and catalysts. The exact synthesis method is complex and beyond the scope of this paper. However, it is important to note that the synthesis of this compound requires expertise in organic chemistry and specialized equipment.

Scientific Research Applications

2-{[(5-Chloro-2-methoxy-4-methylphenyl)sulfonyl]amino}benzoic acid has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anticancer, anti-inflammatory, and antiviral activities. The compound has also been investigated for its potential use in treating Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.

Biochemical Analysis

Biochemical Properties

It is known that benzylic compounds, such as this one, can undergo reactions like free radical bromination, nucleophilic substitution, and oxidation . These reactions can potentially influence the interactions of 2-{[(5-Chloro-2-methoxy-4-methylphenyl)sulfonyl]amino}benzoic acid with enzymes, proteins, and other biomolecules.

Molecular Mechanism

The molecular mechanism of action of this compound is not well established. Benzylic compounds are known to react via SN1 or SN2 pathways, depending on their structure . These reactions could potentially influence the binding interactions of this compound with biomolecules, its ability to inhibit or activate enzymes, and its effects on gene expression.